Cas no 2137638-85-6 (3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole)

• Product Name: 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole
• CAS No: 2137638-85-6
• MF: C₁₃H₁₂BrF₃N₂
• MW: 333.146992683411
• CID: 5609683
• PubChem ID: 165794851
• Update Time: 2025-05-25

3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2137638-85-6
• EN300-841098
• 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole

• Inchi： 1S/C13H12BrF3N2/c1-7(2)19-6-10(13(16)17)12(18-19)9-5-8(14)3-4-11(9)15/h3-7,13H,1-2H3
• InChI Key： QJDIGUCKOPMKFN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1C(C(F)F)=CN(C(C)C)N=1)F

Computed Properties

• Exact Mass: 332.01360g/mol
• Monoisotopic Mass: 332.01360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole

Comprehensive Overview of 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2137638-85-6)

The compound 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2137638-85-6) is a highly specialized pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a difluoromethyl group and a bromo-fluorophenyl moiety, this molecule exhibits promising potential in drug discovery and material science applications. Researchers are particularly interested in its bioactive properties, which make it a valuable candidate for further exploration.

In recent years, the demand for fluorinated compounds like 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole has surged due to their enhanced metabolic stability and bioavailability. These properties are critical in the development of next-generation therapeutics, especially in oncology and neurology. The presence of both bromine and fluorine atoms in its structure contributes to its ability to interact with biological targets selectively, a feature highly sought after in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 2137638-85-6 involves multi-step organic transformations, including cross-coupling reactions and heterocyclic ring formation. These processes are often optimized for yield and purity, given the compound's relevance in high-value applications. The propan-2-yl group attached to the pyrazole ring further enhances its lipophilicity, making it suitable for central nervous system (CNS) drug development.

One of the most frequently asked questions in search engines and AI platforms revolves around the applications of fluorinated pyrazoles. This compound, in particular, is studied for its potential role in enzyme inhibition and receptor modulation. Its structural analogs have shown activity against various kinases, making it a subject of interest in cancer research. Additionally, its agrochemical potential is being explored, as similar compounds have demonstrated pesticidal and herbicidal activity.

The physicochemical properties of 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole are also a key focus area. Its logP value, solubility, and stability under various conditions are critical parameters for formulation scientists. These properties are often discussed in forums and research papers, highlighting the compound's versatility in both liquid and solid formulations.

Another trending topic is the green synthesis of such compounds. Researchers are increasingly looking for eco-friendly methodologies to produce fluorinated pyrazoles with minimal environmental impact. This aligns with the global push toward sustainable chemistry, a theme that resonates strongly in academic and industrial circles.

In summary, 3-(5-bromo-2-fluorophenyl)-4-(difluoromethyl)-1-(propan-2-yl)-1H-pyrazole (CAS No. 2137638-85-6) represents a fascinating intersection of medicinal chemistry and material science. Its unique structure and functional groups make it a compelling subject for ongoing research, particularly in the realms of drug discovery and agrochemical innovation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in these fields.